N-methyl-2-propan-2-ylpyrazol-3-amine
Overview
Description
N-methyl-2-propan-2-ylpyrazol-3-amine, also known as MPA, is a pyrazole derivative that has been widely used in scientific research. It is a selective androgen receptor modulator (SARM) that has been shown to have potential therapeutic applications in the treatment of various diseases, including osteoporosis, muscle wasting, and androgen deficiency.
Scientific Research Applications
Biomedical Applications
N-methyl-1-(propan-2-yl)-1H-pyrazol-5-amine: has potential applications in biomedicine due to its structural similarity to compounds that exhibit various pharmacological activities. It could be explored for its anti-fibrotic activities , as pyrimidine derivatives have shown effectiveness against fibrosis . Additionally, its analogs might be developed into novel anti-fibrotic drugs, which could be a significant breakthrough in treating diseases like liver cirrhosis.
Organic Materials Synthesis
In the field of organic materials, this compound could serve as a precursor for the synthesis of heterocyclic compounds . These compounds are crucial in developing materials with specific electronic and photonic properties, which are essential for creating advanced organic semiconductors and conductive polymers .
Inorganic Materials Development
The compound’s derivatives could be utilized in the development of inorganic materials, particularly in the synthesis of nanoparticles . For instance, it could be involved in the preparation of Fe3O4@SiO2 nanoparticles , which have applications in magnetic resonance imaging (MRI) and drug delivery systems .
Food Industry
While direct applications in foodstuffs are not common for such chemical compounds, its derivatives could be used in the food packaging industry . They could help develop new polymers that extend the shelf life of food products by preventing spoilage and maintaining freshness .
Biosample Analysis
This compound could play a role in biosample analysis, particularly in bio-active compound isolation . It might be modified to create derivatives that can be used as markers or probes in various diagnostic assays, aiding in the detection of diseases or the measurement of biological substances .
Novel Characterization Methods
In the realm of characterization, N-methyl-1-(propan-2-yl)-1H-pyrazol-5-amine could be instrumental in developing novel spectroscopic methodologies . These methods could provide new ways to analyze chemical structures and compositions, leading to advancements in quality control and research in multiple scientific fields .
Quantitation Techniques
Lastly, the compound could be used to develop quantitation techniques for precise measurement of substances in various samples. This is crucial in fields like pharmacokinetics, where accurate dosing and drug monitoring are essential for patient safety .
Mechanism of Action
Mode of Action
Pyrazole derivatives are known to exhibit tautomerism, which may influence their reactivity and interaction with targets .
Biochemical Pathways
Pyrazole derivatives are known to be versatile scaffolds in organic synthesis and medicinal chemistry, often used as starting materials for the preparation of more complex heterocyclic systems .
properties
IUPAC Name |
N-methyl-2-propan-2-ylpyrazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3/c1-6(2)10-7(8-3)4-5-9-10/h4-6,8H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTVUBTWCJKHMIW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=CC=N1)NC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1344222-50-9 |
Source
|
| Record name | N-methyl-1-(propan-2-yl)-1H-pyrazol-5-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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